Aminopyrazines
Aminopyrazines are a class of heterocyclic compounds characterized by their five-membered ring structure containing one nitrogen atom and a pyridine-like second nitrogen atom. These molecules exhibit diverse structural variations, allowing for the synthesis of various derivatives with unique chemical properties. Aminopyrazines find applications in numerous fields due to their potential as pharmaceuticals, agrochemicals, and materials science precursors. Their biological activities include antiviral, antibacterial, and anticancer properties, making them valuable compounds for drug discovery and development. The substitution patterns on the aminopyrazine ring can significantly influence their physicochemical properties, such as solubility, stability, and reactivity, thus providing versatile functionalization possibilities.

Structure | Chemical Name | CAS | MF |
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Pyrazinamine | 5049-61-6 | C4H5N3 |
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6-Methylpyrazin-2-amine | 5521-56-2 | C5H7N3 |
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Amiloride | 2609-46-3 | C6H8ClN7O |
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5-chloro-6-methylpyrazin-2-amine | 453548-87-3 | C5H6ClN3 |
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3-Amino-6-(chloromethyl)-2-pyrazinecarbonitrile 4-oxide | 40127-89-7 | C6H5ClN4O |
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2-Pyrazinecarboxamide,3,5-diamino-6-chloro-N-[imino(phenylamino)methyl]- | 2038-35-9 | C12H12ClN7O |
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(3-Aminopyrazin-2-yl)methanol | 32710-13-7 | C5H7N3O |
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2-Quinoxalinecarbonitrile,3-amino-5,6,7,8-tetrahydro-6-methyl- | 63630-24-0 | C10H12N4 |
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5-Methylpyrazin-2-amine | 5521-58-4 | C5H7N3 |
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5-Ethoxypyrazin-2-amine | 647843-58-1 | C6H9N3O |
Related Literature
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Wenjing Lu,Yifang Gao,Yuan Jiao,Shaomin Shuang,Chenzhong Li,Chuan Dong Nanoscale, 2017,9, 11545-11552
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Haibo Wang,Lang Yin,Sujia Zhang Environ. Sci.: Water Res. Technol., 2017,3, 147-155
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Mi-Hee Jung,Kyoung Chul Ko,Woo Ram Lee Dalton Trans., 2019,48, 15074-15090
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Badr A. Mahmoud,Abdulmajid A. Mirghni,Oladepo Fasakin,Kabir O. Oyedotun,Ncholu Manyala RSC Adv., 2020,10, 16349-16360
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